1-(4-(2-Fluorophenyl)piperazin-1-yl)-3-(4-isopropylphenoxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-propan-2-ylphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C22H29FN2O2.2ClH/c1-17(2)18-7-9-20(10-8-18)27-16-19(26)15-24-11-13-25(14-12-24)22-6-4-3-5-21(22)23;;/h3-10,17,19,26H,11-16H2,1-2H3;2*1H
• InChI Key: OVJNYMXELSZPDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(CN2CCN(CC2)C3=CC=CC=C3F)O.Cl.Cl
• Molecular Formula: C22H31Cl2FN2O2
• Molecular Weight: 445.4 g/mol
• CAS No.: 473804-42-1

Description

1-(4-(2-Fluorophenyl)piperazin-1-yl)-3-(4-isopropylphenoxy)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C22H31Cl2FN2O2 and its molecular weight is 445.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Applications

Novel Derivatives Synthesis : Research on synthesizing novel derivatives of piperazine compounds, similar in structure to the compound of interest, has been explored for their potential pharmacological applications. For example, the design and synthesis of compounds with variations in the piperazine ring have shown applications in antidepressant and antianxiety activities, suggesting a potential for neurological disorder treatment applications (Kumar et al., 2017).

Antimicrobial and Antihypertensive Potential : Derivatives of arylpiperazinyl compounds have been studied for their dual antihypertensive properties, indicating a significant interest in cardiovascular and antimicrobial research areas (Marvanová et al., 2016).

Antimalarial Activity : Certain piperazine derivatives have shown crucial hydroxyl group, propane chain, and fluor components for antimalarial activity, underscoring the compound's potential in antimalarial drug development (Mendoza et al., 2011).

Structural and Chemical Characterization

Structural Characterization : Studies involving the structural characterization of related compounds, including their hydrochloride salts, provide a foundation for understanding the chemical behavior and potential reaction pathways of such complex molecules. This is critical for drug development and the synthesis of new pharmacologically active compounds (Sanjeevarayappa et al., 2015).

Neurological and Psychiatric Research

Dopamine Reuptake Inhibition : The exploration of piperazine and related compounds for their dopamine reuptake inhibition properties highlights the potential for treating psychiatric disorders, including depression and anxiety. These compounds have been linked to neuroleptic activity, indicating a possible role in addressing neurological conditions (Lewis et al., 2003).